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Compound of Interest

Compound Name: Ammonium citrate

Cat. No.: B1236203 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling ammonium citrate, including detailed operational and disposal plans.

Adherence to these procedures will help mitigate risks and ensure the well-being of all

laboratory personnel.

Ammonium citrate, while a common laboratory reagent, can cause skin and serious eye

irritation, as well as respiratory irritation.[1][2][3][4] Therefore, proper handling and the use of

appropriate personal protective equipment (PPE) are critical.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling ammonium citrate. Selections should be based on a thorough risk assessment of the

specific procedures being performed.
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Protection Type Specific Recommendations Standards and Notes

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[5][6]

Must conform to appropriate

government standards such as

EN166 (EU) or NIOSH (US).[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[1][5][6]

Protective clothing to prevent

skin exposure.[2][7][8]

Gloves should be inspected for

leaks or tears before use.[5]

Contaminated clothing should

be removed and laundered

before reuse.[2]

Respiratory Protection

Generally not required with

adequate ventilation. If dust or

aerosols are generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[9]

Use in a well-ventilated area or

under a chemical fume hood.

[4][7]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure to ammonium citrate.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][5][7] Remove

contact lenses if present and easy to do.[1][7]

Seek medical attention if irritation persists.[1][7]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water.[2][5] Seek medical

advice if skin irritation occurs.[1]

Inhalation

Move the person to fresh air.[5][7] If breathing is

difficult or irritation persists, seek medical

attention.

Ingestion

Rinse mouth with water.[1][5][7] Do NOT induce

vomiting.[1] Call a poison center or physician if

you feel unwell.[7]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and environmental

protection.

Step-by-Step Handling and Storage Protocol
Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[4][7]

Confirm that an eyewash station and safety shower are readily accessible.[2][9]

Put on all required personal protective equipment as detailed in the table above.[7]

Handling:

Avoid contact with skin and eyes.[3]
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Avoid the formation of dust and aerosols.[5][9]

Do not eat, drink, or smoke in the work area.[1][2]

Wash hands thoroughly after handling the chemical.[1][7]

Storage:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep containers tightly closed when not in use.[4][7][9]

Store away from incompatible materials such as strong oxidizing agents, acids, and

bases.[4][7]

Spill and Disposal Plan
In Case of a Spill:

Evacuate personnel from the immediate area who are not wearing protective equipment.

[2]

For solid spills, carefully sweep or scoop up the material, avoiding dust generation, and

place it into a sealed container for disposal.[2][5][10]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed container for disposal.[1]

Ventilate the area and wash the spill site after the material has been collected.[2]

Waste Disposal:

Dispose of ammonium citrate waste in accordance with local, state, and federal

regulations. It may be necessary to dispose of it as hazardous waste.[2]

Do not allow the product to enter drains, sewers, or waterways.[1][5]

Contaminated packaging should be disposed of in the same manner as the product itself.
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Below is a diagram illustrating the logical workflow for the safe handling of ammonium citrate.

Workflow for Safe Handling of Ammonium Citrate
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Caption: Logical workflow for the safe handling of ammonium citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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